Cas no 2649064-16-2 (2-chloro-4-fluoro-1-(isocyanatomethyl)benzene)

• Product Name: 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene
• CAS No: 2649064-16-2
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• CID: 6185004
• PubChem ID: 117280282
• Update Time: 2025-06-11

2-chloro-4-fluoro-1-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene
• 2649064-16-2
• EN300-1965675

• Inchi： 1S/C8H5ClFNO/c9-8-3-7(10)2-1-6(8)4-11-5-12/h1-3H,4H2
• InChI Key： DCALXPDWRLNGJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN=C=O)F

Computed Properties

• Exact Mass: 185.0043696g/mol
• Monoisotopic Mass: 185.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene

2-Chloro-4-Fluoro-1-(Isocyanatomethyl)Benzene: A Comprehensive Overview

2-Chloro-4-fluoro-1-(isocyanatomethyl)benzene (CAS No: 2649064-16-2) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines chlorine, fluorine, and an isocyanatomethyl group attached to a benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable material for various applications.

The synthesis of 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene involves a series of precise chemical reactions, often utilizing advanced methodologies such as Friedel-Crafts alkylation or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene is in the development of advanced materials, particularly in the field of polymer science. The isocyanatomethyl group serves as a reactive site for polymerization, enabling the creation of high-performance polymers with tailored mechanical and thermal properties. These polymers find use in aerospace, automotive industries, and electronic components where durability and heat resistance are critical.

Moreover, 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene has shown promise in pharmaceutical research. Its unique structure allows for the exploration of novel drug delivery systems and bioactive molecules. Recent studies have focused on its potential as a precursor for synthesizing antiviral agents and anticancer drugs, leveraging its ability to form stable conjugates with biological targets.

In terms of environmental impact, the compound's stability and biodegradability have been extensively studied. Research indicates that under certain conditions, 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint and ensure sustainable practices in its production and application.

The compound's chemical stability also makes it an attractive candidate for use in specialty chemicals and coatings. Its resistance to UV degradation and chemical corrosion makes it ideal for protective coatings used in harsh industrial environments. Recent innovations have integrated this compound into self-healing coatings, which can autonomously repair minor damages caused by environmental stressors.

From a regulatory standpoint, 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene is classified under specific safety guidelines due to its potential health risks when handled improperly. Occupational exposure studies have highlighted the importance of proper protective measures during synthesis and handling to minimize health hazards such as skin irritation or respiratory issues.

In conclusion, 2-chloro-4-fluoro-1-(isocyanatomethyl)benzene (CAS No: 2649064-16-2) stands as a testament to modern chemical innovation. Its versatile structure enables applications across multiple industries, from advanced materials to pharmaceuticals. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an even greater role in shaping future technologies.